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Introduction

Carquejol, a monoterpene alcohol, and its acetate derivative are primary bioactive compounds
found in the essential oil of Baccharis trimera (Less.) DC., a plant native to South America
commonly known as "carqueja".[1] Traditionally, infusions of Baccharis trimera have been used
for their medicinal properties, including anti-inflammatory, analgesic, and digestive benefits.[1]
Supercritical Fluid Extraction (SFE) with carbon dioxide (CO3) is a green and efficient
technology for obtaining high-quality essential oils, as it avoids the use of organic solvents and
operates at low temperatures, preserving thermolabile compounds.[2]

These application notes provide a comprehensive overview and detailed protocols for the
extraction of Carquejol from Baccharis trimera using SFE, as well as its subsequent analysis.

Data Presentation
Supercritical Fluid Extraction Parameters and Yields

The efficiency of SFE is highly dependent on parameters such as pressure, temperature, and
CO: flow rate. The following tables summarize quantitative data from various studies on the
SFE of essential oil from Baccharis trimera.

Table 1: Influence of SFE Parameters on Total Essential Oil Yield from Baccharis trimera
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CO2 Flow . .
Pressure Temperatur . Extraction Total Yield
Rate ( g/min . Reference
(bar) e (°C) ) Time (h) (% wiw)
100 - 300 30 8.33 up to 6 0.34-2.07 [2]
100 - 300 40 8.33 up to 6 0.34 - 2.07 [2]
90 40 0.002 - 1.72 [3][4]
90 50 0.002 - - [3][4]
90 60 0.002 - 2.34 [3][4]
150 40 - - Best results 2]

Table 2: Composition of Baccharis trimera Essential Oil Obtained by SFE

Relative .
Compound SFE Conditions Reference
Abundance (%)

Carquejyl acetate 71.4 Not specified [1]
Carquejol 0.5 Not specified [1]
d-limonene Present 90 bar, 50°C [3]
trans-B-ocimene Present 90 bar, 50°C [3]
Germacrene Present 90 bar, 50°C [3]
beta-elemene Present 90 bar, 50°C [3]
o-cadinene Present 90 bar, 50°C [3]
Palustrol Present 90 bar, 50°C [3]
B-eudesmol Present 90 bar, 50°C [3]

Experimental Protocols
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Protocol 1: Supercritical Fluid Extraction of Carquejol
from Baccharis trimera

1. Plant Material Preparation:
 Aerial parts of Baccharis trimera are collected, preferably during the blooming stage.

e The plant material is air-dried in a well-ventilated area, protected from direct sunlight, until a
constant weight is achieved.

e The dried material is then ground to a uniform particle size (e.g., 0.5 mm) to increase the
surface area for extraction.

2. Supercritical Fluid Extraction Procedure:

» Weigh approximately 100 g of the ground plant material and pack it into the SFE extractor
vessel.

e The SFE system is purged with low-pressure CO:z to remove air.

e The system is then pressurized and heated to the desired operating conditions (e.g., 150 bar
and 40°C).[2]

e Supercritical COz is passed through the extractor vessel at a constant flow rate (e.g., 2 g/min

).
e The extraction is carried out for a specified duration (e.g., 2 hours).

e The extract-laden supercritical COz2 is depressurized in a separator, causing the CO2 to
return to its gaseous state and the essential oil to precipitate.

e The collected essential oil is weighed to determine the total yield.

Protocol 2: Quantification of Carquejol and Carquejyl
Acetate by Gas Chromatography-Mass Spectrometry
(GC-MS)
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. Sample Preparation:

Dilute the obtained essential oil in a suitable solvent (e.g., hexane or ethanol) to a
concentration of 1 mg/mL.[5]

If necessary, an internal standard can be added for absolute quantification.
. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:[5][6]

[e]

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 pum film thickness) or equivalent.[6]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o

[¢]

Injection Volume: 1 pL with a split ratio of 50:1.[5]

[¢]

Injector Temperature: 250°C.[5]

[e]

Oven Temperature Program: Start at 60°C, ramp to 240°C at a rate of 3°C/min, and hold
for 5 minutes.[6]

Mass Spectrometer (MS) Conditions:[5]

o lonization Mode: Electron Impact (El) at 70 eV.
o lon Source Temperature: 230°C.

o Quadrupole Temperature: 150°C.

o Mass Range: Scan from m/z 40 to 500.
. Data Analysis:

Identify the peaks of Carquejol and carquejyl acetate by comparing their mass spectra with
reference libraries (e.g., NIST, Wiley).[5]

The relative percentage of each compound is calculated based on the peak area
normalization method.
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Caption: Workflow for SFE of Carquejol from Baccharis trimera and subsequent analysis.

Hypothetical Signaling Pathway for Anti-inflammatory
Action of Carquejol

Given the known anti-inflammatory properties of terpenes and Baccharis extracts, a plausible
mechanism of action for Carquejol involves the modulation of key inflammatory signaling
pathways such as NF-kB and MAPK.
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Inflammatory Stimulus Inhibition by Carquejol
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Caption: Hypothetical anti-inflammatory signaling pathway modulated by Carquejol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3061002?utm_src=pdf-custom-synthesis
https://ri.conicet.gov.ar/bitstream/handle/11336/66037/CONICET_Digital_Nro.bb86e0f6-2743-4c4a-801c-9472bd4d81e6_A.pdf?sequence=2
https://www.researchgate.net/publication/240442038_Supercritical_fluid_extraction_of_carqueja_Baccharis_trimera_oil_Process_parameters_and_composition_profiles
https://www.researchgate.net/publication/244749152_Supercritical_extraction_of_carqueja_essential_oil_Experiments_and_modeling
https://www.scielo.br/j/bjce/a/MFrHGVy7jgkqhHx3j6vzq8K/?lang=en
https://vipsen.vn/en/gcms-analysis-method-for-natural-essential-oils/
https://www.scitepress.org/Papers/2019/99560/99560.pdf
https://www.benchchem.com/product/b3061002#supercritical-fluid-extraction-of-carquejol
https://www.benchchem.com/product/b3061002#supercritical-fluid-extraction-of-carquejol
https://www.benchchem.com/product/b3061002#supercritical-fluid-extraction-of-carquejol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3061002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3061002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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